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Compound of Interest

Compound Name: N,N,N',N'-Tetramethyl-L-tartramide

Cat. No.: B020517 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with N,N,N',N'-
Tetramethyl-L-tartramide.

Frequently Asked Questions (FAQs)
Q1: What are the general properties of N,N,N',N'-Tetramethyl-L-tartramide?

N,N,N',N'-Tetramethyl-L-tartramide is a white crystalline powder.[1] It is primarily used as a

chiral ligand for catalysts in asymmetric synthesis, aiding in the creation of chiral drugs and

other specialized chemicals.[1]

Data Presentation: Physical and Chemical Properties

Property Value Source

Molecular Formula C8H16N2O4 [2][3]

Molecular Weight 204.22 g/mol [2][4][5]

Melting Point 184-186 °C [3][4][6]

Appearance White crystalline powder [1]

Optical Activity [α]20/D +46°, c = 3 in ethanol [4][5]

Assay ≥98% [4][5]
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Q2: What is the solubility profile of N,N,N',N'-Tetramethyl-L-tartramide?

It is soluble in water and polar organic solvents such as alcohols, ketones, and esters.[1] Due

to its polar nature, it is expected to have low solubility in nonpolar organic solvents.

Data Presentation: Predicted Solubility

Solvent Predicted Solubility Rationale

Water Soluble [1]

Ethanol Soluble [1]

Methanol Soluble [1]

Acetone Soluble [1]

Ethyl Acetate Soluble [1]

Dichloromethane Sparingly Soluble
Lower polarity than the

tartramide.

Toluene Insoluble Nonpolar solvent.

Hexane Insoluble Nonpolar solvent.

Q3: How should I properly store and handle N,N,N',N'-Tetramethyl-L-tartramide?

Store in a dry, cool environment away from sources of ignition and combustible materials.[1] It

is recommended to handle this compound in a well-ventilated area or under a chemical fume

hood.[7][8] Personal protective equipment, including safety glasses and gloves, should be

worn.[1][5] Avoid breathing dust and contact with skin and eyes.[3][9]

Q4: What are the common applications of N,N,N',N'-Tetramethyl-L-tartramide?

The primary application is as a chiral ligand in asymmetric catalysis.[1] It complexes with

transition metals to control the stereoselectivity of reactions, which is crucial in the synthesis of

chiral drugs and agrochemicals.[1] It serves as a versatile chiral building block derived from L-

tartaric acid for the synthesis of bioactive molecules.[10]
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Troubleshooting Guides
Problem 1: Low yield or poor enantioselectivity in my asymmetric synthesis.

Low yields or a lack of stereocontrol can arise from several factors. This guide will help you

diagnose the potential issues.

Logical Relationship: Troubleshooting Low Yield/Selectivity
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Low Yield or
Poor Enantioselectivity

Check Reagent Purity Verify Reaction Conditions Assess Ligand Integrity

Analyze Tartramide by
HPLC/NMR

Impurity Suspected

Confirm Temperature and
Solvent Degassing

Incorrect Parameters?

Review Storage Conditions
(Moisture/Air)

Degradation Possible

Purify Tartramide
(Recrystallization)

Purity <98%

Re-optimize Reaction
Parameters

Conditions Off

Use Fresh Batch
of Tartramide

Improper Storage
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Reaction Work-up

Aqueous Extraction

Product is nonpolar

Column Chromatography

Product has different polarity

Crystallization

Product is crystalline

Wash with dilute acid
(e.g., 1M HCl) to protonate

and extract amide

Tartramide remains

Silica gel chromatography.
Use a gradient elution

(e.g., Hexane to Ethyl Acetate)

Standard approach

Perform solvent screen to
find a system where product is

sparingly soluble and tartramide
is highly soluble

Difficulty crystallizing

Pure Product

Successful Successful Successful
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L-Tartaric Acid

Esterification
(e.g., MeOH, H+)

Dimethyl L-tartrate

Amidation
(Dimethylamine)

N,N,N',N'-Tetramethyl-
L-tartramide

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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